Mercuric iodide

Specification

• Description: Mercury iodide appears as a scarlet-red odorless tasteless powder. Sensitive to light. Insoluble in water and sinks in water. At elevated temperatures turns yellow but turns back to red upon cooling. Poison.; Mercury diiodide is a mercury coordination entity composed of mercury and iodine with formula HgI2.; Mercury(II) iodide is an iodide of mercury that occurs naturally as the mineral coccinite. It is a semiconductor and also used in x-ray and gamma ray detection, as well as veterinary medicine. Mercury is a heavy, silvery d-block metal and one of six elements that are liquid at or near room temperature and pressure. It is a naturally occuring substance, and combines with other elements such as chlorine, sulfur, or oxygen to form inorganic mercury compounds (salts). Mercury also combines with carbon to make organic mercury compounds. (L1, L438); See also: Mercuric cation (has active moiety) ... View More ...
• CAS No.: 7774-29-0
• Molecular Formula: HgI2
• Molecular Weight: 454.40 g/mol
• IUPAC Name: diiodomercury
• Standard InChI: InChI=1S/Hg.2HI/h;2*1H/q+2;;/p-2
• Standard InChI Key: YFDLHELOZYVNJE-UHFFFAOYSA-L
• SMILES: I[Hg]I
• Canonical SMILES: I[Hg]I
• Boiling Point: 669 °F at 760 mmHg (USCG, 1999); 350 °C
• Colorform: Scarlet-red, heavy, powder; Red or yellow form; Red tetrahedral crystal or powde
• Melting Point: 495 °F (USCG, 1999); 259 °C